Cas no 112598-77-3 (3-(2-Furyl)benzonitrile)

• Product Name: 3-(2-Furyl)benzonitrile
• CAS No: 112598-77-3
• MF: C₁₁H₇NO
• MW: 169.179382562637
• MDL: MFCD04039075
• CID: 137213
• PubChem ID: 4163731
• Update Time: 2025-09-25

3-(2-Furyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(2-furanyl)-
• 3-(2-Furyl)benzonitrile
• 3-(furan-2-yl)benzonitrile
• 3-Furan-2-ylbenzonitrile
• AKOS BAR-0089
• 2-(3-Cyanophenyl)furan
• 3-(Fur-2-yl)benzonitrile
• 3-FURAN-2-YL-BENZONITRILE
• FT-0642749
• AKOS004113451
• TS-02295
• 3-(2-furanyl)benzonitrile
• DTXSID20400129
• BB 0222431
• CS-0318794
• A802611
• 112598-77-3
• MFCD04039075
• SCHEMBL5227106
• SB61118
• DB-041102

• MDL： MFCD04039075
• Inchi： 1S/C11H7NO/c12-8-9-3-1-4-10(7-9)11-5-2-6-13-11/h1-7H
• InChI Key： BUZQKXZXWYCNJK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 169.05300
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 295.2±23.0 °C at 760 mmHg
• Flash Point: 132.3±22.6 °C
• PSA: 36.93000
• LogP: 2.81828
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2-Furyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles